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Compound of Interest

Compound Name: Dalfampridine

Cat. No.: B372708

For researchers, scientists, and drug development professionals, ensuring safe handling of
Dalfampridine is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to foster a secure laboratory
environment.

Engineering Controls and Personal Protective
Equipment (PPE)

When handling Dalfampridine, particularly in powder form, engineering controls should be the
primary method for minimizing exposure. Personal Protective Equipment (PPE) serves as a
crucial secondary barrier. A comprehensive risk assessment should be conducted for any
specific operation to determine the appropriate exposure controls.

Engineering Controls:

o Ventilation: Use Dalfampridine in a well-ventilated area. For operations that may generate
dust, a laboratory fume hood or other form of local exhaust ventilation is recommended to
maintain airborne levels below exposure limits.[1]

e Process Enclosure: For larger scale operations, consider using process enclosures to
contain the material.

Personal Protective Equipment (PPE) Summary:
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PPE Category

Recommendation

Eye/Face Protection

Wear safety glasses with side shields or

chemical safety goggles.[1]

Hand Protection

Wear appropriate chemical-resistant gloves.
Nitrile or other impervious gloves are
recommended if skin contact is possible.[2]
When the material is dissolved in an organic
solvent, use gloves that provide protection

against that solvent.

Skin and Body Protection

Wear a lab coat or coveralls.[3] For operations
with a higher risk of skin contact, impervious

protective clothing is recommended.[3]

Respiratory Protection

If engineering controls are not sufficient to
control airborne dust, or during cleanup of
uncontained powder spills, a NIOSH/MSHA or
European Standard EN 149 approved respirator
should be used.[3][4] An N95 disposable
particulate respirator is recommended for
cleaning up powder spills.[3] The choice of
respirator should be based on the job activity

and potential for exposure.

Occupational Exposure Limits

Occupational Exposure Limits (OELS) are established to protect workers from the adverse

health effects of exposure to chemical substances. For Dalfampridine (also known as 4-

aminopyridine or fampridine), the following information is available:
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Organization Limit

A Biogen Occupational Exposure Limit (OEL) of
Biogen 0.17 mg/m3 as an 8-hour time-weighted average

has been established for fampridine.[3]

OSHA (Occupational Safety and Health )
- . Not established.[5]
Administration)

NIOSH (National Institute for Occupational

Not established.[5]
Safety and Health)

ACGIH (American Conference of Governmental )
] o Not established.[4]
Industrial Hygienists)

Cal/OSHA (California Division of Occupational

Not established.[5]
Safety and Health)

It is crucial to note that while major US regulatory bodies have not set specific exposure limits

for 4-aminopyridine, this does not imply the substance is without risk.[4][5] The Biogen OEL

provides a valuable benchmark for exposure control.

Operational and Disposal Plans

Proper operational procedures and disposal plans are critical for the safe management of

Dalfampridine in a laboratory setting.

Handling Procedures

General Handling: As a general rule, avoid all contact and inhalation of dust, mists, and
vapors associated with the material.[2] Do not taste or swallow the substance.[6]

Preventing Dust Generation: Minimize dust generation and accumulation.[4]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[3] Wash hands
thoroughly after handling and before any breaks.[3][6]

Clothing: Contaminated clothing should be removed immediately and laundered before
reuse.
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o Equipment: Clean work surfaces and equipment with a suitable detergent or solvent after
use.[2]

Accidental Release Measures

o Spill Cleanup: In case of a spill, avoid contact during cleanup operations.[3]

[e]

For uncontained powder spills, wear an N95 disposable particulate respirator, impervious
gloves, a lab coat, and safety glasses.[3]

[e]

Shut off all possible ignition sources.

o

Use dry cleanup procedures and avoid generating dust.

[¢]

Collect recoverable product into labeled containers for recycling or disposal.

[e]

Absorb the remaining product with sand, earth, or vermiculite.

e Environmental Precautions: Prevent spillage from entering drains or water courses.

Disposal Plan

o Waste Disposal: Dispose of contents and containers in accordance with local, regional,
national, and international regulations.[2]

» Licensed Disposal Company: Excess and expired materials should be offered to a licensed
hazardous material disposal company.[1]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
product itself.[1]

Experimental Protocols

Detailed experimental protocols involving Dalfampridine should always be preceded by a
thorough review of the substance's Safety Data Sheet (SDS) and a comprehensive,
experiment-specific risk assessment. The procedures outlined above for handling, PPE, and
disposal should be incorporated into any such protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. 4-AMINOPYRIDINE | Occupational Safety and Health Administration [osha.gov]
e 6. downloads.regulations.gov [downloads.regulations.gov]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Dalfampridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b372708#personal-protective-equipment-for-handling-
dalfampridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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